Cas no 1805023-14-6 (2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid
• CAS No: 1805023-14-6
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4878148
• Update Time: 2025-10-28

2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid

• Inchi： 1S/C10H8F2N2O2/c1-5-2-7(10(11)12)6(3-9(15)16)8(4-13)14-5/h2,10H,3H2,1H3,(H,15,16)
• InChI Key： KGGOHUNUOZNRRA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C#N)C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1805023-14-6)

2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1805023-14-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its cyano and difluoromethyl functional groups, has garnered attention for its unique chemical properties and potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid make it a versatile intermediate in organic synthesis. The presence of the cyano group enhances its reactivity, enabling nucleophilic additions and cyclization reactions, while the difluoromethyl group contributes to metabolic stability and lipophilicity—key factors in optimizing drug-like properties. These attributes align with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve pharmacokinetics and target selectivity.

In agrochemical applications, 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid is studied for its potential as a precursor to novel pesticides and herbicides. The pyridine core is a common motif in crop protection agents, and the introduction of fluorine atoms often enhances bioactivity. This resonates with the growing demand for environmentally sustainable pest control solutions, a topic frequently searched in scientific and agricultural forums.

From a synthetic perspective, the compound’s acetic acid moiety offers opportunities for further derivatization, such as esterification or amide formation, expanding its utility in combinatorial chemistry. Recent publications highlight its use in parallel synthesis libraries, addressing the pharmaceutical industry’s need for high-throughput screening of novel scaffolds. This aligns with the rise of AI-driven drug discovery, a hot topic in 2024, where computational models prioritize fluorinated fragments for lead optimization.

Analytical characterization of CAS No. 1805023-14-6 typically involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity—a critical consideration for researchers sourcing this compound. Quality control protocols are emphasized in peer-reviewed studies, reflecting the broader scientific community’s focus on reproducible research and data transparency, frequently queried in academic search engines.

Environmental and regulatory aspects of 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid are also under scrutiny. While not classified as hazardous, its degradation pathways and ecotoxicology profile are subjects of ongoing investigation, coinciding with global interest in green chemistry principles. This compound’s potential biodegradability is a recurring theme in sustainability-focused research discussions.

In summary, 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-acetic acid represents a multifaceted tool for researchers exploring fluorinated heterocycles. Its relevance to drug development, agrochemical innovation, and sustainable synthesis positions it at the intersection of multiple high-impact scientific domains, making it a compound of enduring interest in both industrial and academic settings.